Cas no 147541-03-5 (Pyridinium,1-fluoro-2-sulfo-4,6-bis(trifluoromethyl)-, inner salt)

• Product Name: Pyridinium,1-fluoro-2-sulfo-4,6-bis(trifluoromethyl)-, inner salt
• CAS No: 147541-03-5
• MF: C₇H₂F₇NO₃S
• MW: 313.149505138397
• CID: 100742
• PubChem ID: 2737291
• Update Time: 2025-04-18

Pyridinium,1-fluoro-2-sulfo-4,6-bis(trifluoromethyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-fluoro-2-sulfo-4,6-bis(trifluoromethyl)-, inner salt
• 1-fluoro-4,6-bis(trifluoromethyl)pyridin-1-ium-2-sulfonate
• N-FLUORO-4,6-BIS(TRIFLUOROMETHYL)PYRIDINIUM-2-SULPHONATE
• PC0319
• N-FLUORO-4,6-BIS(TRIFLUOROMETHYL)PYRIDINIUM-2-SULFONATE
• A808661
• C7H2F7NO3S
• 1-fluoro-4,6-bis(trifluoromethyl)-2-pyridin-1-iumsulfonate
• 1-fluoro-4,6-bis(trifluoromethyl)pyridinium-2-sulfonate
• 147541-03-5
• DTXSID50371974
• FT-0643408
• Pyridinium, 1-fluoro-2-sulfo-4,6-bis(trifluoromethyl)-, inner salt
• N-fluoro-4,6-bis(trifluoromethyl)-pyridinium 2-sulfonate
• N-fluoro-4,6-bistrifluoromethylpyridinium-2-sulfonate
• SCHEMBL64465

• Inchi： 1S/C7H2F7NO3S/c8-6(9,10)3-1-4(7(11,12)13)15(14)5(2-3)19(16,17)18/h1-2H
• InChI Key： LWZRPYZXABAHFJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)(F)F)C=C(C(F)(F)F)[N+]=1F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 312.96400
• Monoisotopic Mass: 312.96436123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Melting Point: 173°C (dec.)
• PSA: 69.46000
• LogP: 2.72920

Pyridinium,1-fluoro-2-sulfo-4,6-bis(trifluoromethyl)-, inner salt Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38